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Compound of Interest

Compound Name: X-GlcA

Cat. No.: B16338473

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

5-Bromo-4-chloro-3-indolyl-β-D-glucuronic acid, commonly known as X-GlcA. This

chromogenic substrate is widely utilized in molecular biology for the detection of the β-

glucuronidase (GUS) enzyme. Adherence to proper safety protocols is essential when working

with this compound to ensure personnel safety and maintain experimental integrity.

Physicochemical and Toxicological Profile
Understanding the fundamental properties of X-GlcA is crucial for its safe handling. The

following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of X-GlcA
Cyclohexylammonium Salt
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Property Value Source

Synonyms

5-Bromo-4-chloro-3-indolyl-β-

D-glucuronide

cyclohexylammonium salt, X-

Glucuronide CHA salt

CAS Number 114162-64-0 [1][2][3]

Molecular Formula C₁₄H₁₃BrClNO₇ · C₆H₁₃N

Molecular Weight 521.79 g/mol [1][2][3]

Appearance White to off-white powder [3]

Solubility

Soluble in Dimethylformamide

(DMF) and Dimethyl sulfoxide

(DMSO).

[1][2]

Storage Temperature -20°C

Table 2: Toxicological Data for X-GlcA
Test Species Route Value Guideline

LD₅₀ (Median

Lethal Dose)
Rat Oral 642 mg/kg

OECD Test

Guideline 401

Note: While the LD₅₀ provides a measure of acute toxicity, the full toxicological profile of X-
GlcA has not been thoroughly investigated. Chronic exposure effects are largely unknown.

Therefore, it is imperative to treat this compound with caution and minimize exposure.

Hazard Identification and Personal Protective
Equipment (PPE)
X-GlcA powder is considered hazardous. The primary routes of exposure are inhalation of

dust, ingestion, and skin or eye contact.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://agscientific.com/products/enzymes/enzymes-m-z/x-glca-cyclohexylammonium-salt-100-mg.html
https://www.rpicorp.com/products/biochemicals/other-enzymes/x-glca-cyclohexylammonium-salt-250-mg.html
https://www.melford.co.uk/products/biochemicals/enzyme-substrates/x-glca-cyclohexylammonium-salt-1-g.html
https://agscientific.com/products/enzymes/enzymes-m-z/x-glca-cyclohexylammonium-salt-100-mg.html
https://www.rpicorp.com/products/biochemicals/other-enzymes/x-glca-cyclohexylammonium-salt-250-mg.html
https://www.melford.co.uk/products/biochemicals/enzyme-substrates/x-glca-cyclohexylammonium-salt-1-g.html
https://www.melford.co.uk/products/biochemicals/enzyme-substrates/x-glca-cyclohexylammonium-salt-1-g.html
https://agscientific.com/products/enzymes/enzymes-m-z/x-glca-cyclohexylammonium-salt-100-mg.html
https://www.rpicorp.com/products/biochemicals/other-enzymes/x-glca-cyclohexylammonium-salt-250-mg.html
https://www.benchchem.com/product/b16338473/docs?utm_src=pdf-body#technical-guide-safety-and-handling-precautions-for-x-glca-powder
https://www.benchchem.com/product/b16338473/docs?utm_src=pdf-body#technical-guide-safety-and-handling-precautions-for-x-glca-powder
https://www.benchchem.com/product/b16338473/docs?utm_src=pdf-body#technical-guide-safety-and-handling-precautions-for-x-glca-powder
https://www.benchchem.com/product/b16338473/docs?utm_src=pdf-body#technical-guide-safety-and-handling-precautions-for-x-glca-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16338473?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Recommended Personal Protective Equipment
(PPE)

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Prevents eye irritation or injury

from airborne powder.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile).

Avoids skin contact, which may

cause irritation.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Essential when handling the

powder outside of a fume hood

to prevent inhalation.

Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

Minimizes skin exposure to

spills.

Experimental Protocols and Handling Procedures
Strict adherence to established protocols is necessary to mitigate the risks associated with X-
GlcA powder.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling X-GlcA
powder from receipt to disposal.
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Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Prepare Work Area in Fume Hood
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Caption: A logical workflow for the safe handling of X-GlcA powder.
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Methodology for Acute Oral Toxicity Testing (OECD Test
Guideline 401)
The LD₅₀ value presented in Table 2 was determined based on the OECD Test Guideline 401.

Although this guideline has been largely replaced by alternative methods that reduce animal

use, its principles are foundational to acute toxicity testing. A summary of the methodology is as

follows:

Test Animals: The study typically uses a rodent species, such as rats. Animals are young,

healthy adults of a single sex, or both sexes if significant differences in toxicity are

suspected.[4]

Housing and Fasting: Animals are housed in a controlled environment with a specific

temperature (around 22°C) and humidity (30-70%). Food is withheld overnight before dosing.

[4]

Dose Administration: The test substance is administered orally in graduated doses to several

groups of animals, with one dose level per group. Administration is typically done by gavage.

[4]

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days. The

time of death is recorded.[4]

Data Analysis: The LD₅₀ is calculated statistically as the dose expected to cause death in

50% of the test animals.[4]

Disclaimer: This is a summary of the guideline. Researchers should consult the full, official

OECD guidelines for detailed experimental protocols.

Biochemical Interaction and Visualization
X-GlcA's primary utility lies in its enzymatic cleavage by β-glucuronidase, which results in a

colored precipitate.

Enzymatic Reaction of X-GlcA
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The β-glucuronidase enzyme hydrolyzes the β-D-glucuronic acid residue from the X-GlcA
molecule. This cleavage releases an unstable intermediate that subsequently dimerizes and is

oxidized to form an insoluble blue precipitate.[5]

X-GlcA (Substrate) β-glucuronidase (Enzyme) Unstable Indoxyl Intermediate
Hydrolysis

Dimerization & Oxidation Insoluble Blue Precipitate

Click to download full resolution via product page

Caption: The enzymatic cleavage of X-GlcA by β-glucuronidase.

First Aid and Emergency Procedures
In the event of exposure, immediate and appropriate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water, provided the person is

conscious. Seek immediate medical attention.

Storage and Disposal
Storage: Store X-GlcA powder in a tightly sealed container in a dry, well-ventilated area at

-20°C.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the material to be released into the environment.

This guide is intended to provide essential safety and handling information for X-GlcA powder.

It is not exhaustive, and researchers should always consult the most current Safety Data Sheet
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(SDS) for this product and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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